Cas no 923956-61-0 (tert-butyl (3R,4R)-3-amino-4-(hydroxymethyl)piperidine-1-carboxylate)

• Product Name: tert-butyl (3R,4R)-3-amino-4-(hydroxymethyl)piperidine-1-carboxylate
• CAS No: 923956-61-0
• MF: C₁₁H₂₂N₂O₃
• MW: 230.303983211517
• MDL: MFCD30802143
• CID: 2157994
• PubChem ID: 16099096
• Update Time: 2025-06-11

tert-butyl (3R,4R)-3-amino-4-(hydroxymethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Trans-tert-butyl 3-amino-4-(hydroxymethyl)piperidine-1-carboxylate
• tert-butyl (3R,4S)-3-amino-4-(hydroxymethyl)piperidine-1-carboxylate
• 3-Amino-4-hydroxymethyl-piperidine-1-carboxylic acid tert-butyl ester
• tert-butyl (3R,4R)-3-amino-4-(hydroxymethyl)piperidine-1-carboxylate
• 923956-61-0
• G79616
• (3R,4R)-3-Amino-1-Boc-4-(hydroxymethyl)piperidine
• DTXSID701143767
• Rel-tert-butyl (3R,4R)-3-amino-4-(hydroxymethyl)piperidine-1-carboxylate
• 1-Piperidinecarboxylic acid, 3-amino-4-(hydroxymethyl)-, 1,1-dimethylethyl ester, (3R,4R)-
• SCHEMBL652814
• 370880-96-9
• Cis-tert-butyl 3-aMino-4-(hydroxyMethyl)piperidine-1-carboxylate
• 1,1-Dimethylethyl (3R,4R)-3-amino-4-(hydroxymethyl)-1-piperidinecarboxylate
• starbld0039279

• MDL： MFCD30802143
• Inchi： 1S/C11H22N2O3/c1-11(2,3)16-10(15)13-5-4-8(7-14)9(12)6-13/h8-9,14H,4-7,12H2,1-3H3/t8-,9+/m1/s1
• InChI Key： LRCPRHFAAYJMHG-BDAKNGLRSA-N
• SMILES： O(C(C)(C)C)C(N1CC[C@H](CO)[C@H](C1)N)=O

Computed Properties

• Exact Mass: 230.16304257g/mol
• Monoisotopic Mass: 230.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.8
• XLogP3: 0.5

Additional information on tert-butyl (3R,4R)-3-amino-4-(hydroxymethyl)piperidine-1-carboxylate

tert-butyl (3R,4R)-3-amino-4-(hydroxymethyl)piperidine-1-carboxylate (CAS No. 923956-61-0): A Versatile Chiral Building Block in Modern Organic Synthesis

In the realm of pharmaceutical and fine chemical synthesis, tert-butyl (3R,4R)-3-amino-4-(hydroxymethyl)piperidine-1-carboxylate (CAS No. 923956-61-0) has emerged as a pivotal chiral intermediate. This compound, characterized by its stereospecific (3R,4R) configuration and functional groups (amino and hydroxymethyl), is widely utilized in the construction of complex molecules, particularly in drug discovery and asymmetric catalysis. Its Boc-protected amine moiety enhances stability during synthetic manipulations, making it a preferred choice for multi-step transformations.

The growing demand for enantiopure compounds in the pharmaceutical industry has spotlighted derivatives like tert-butyl (3R,4R)-3-amino-4-(hydroxymethyl)piperidine-1-carboxylate. Researchers frequently search for "chiral piperidine derivatives" or "Boc-protected amino alcohols," reflecting its relevance in designing kinase inhibitors, protease inhibitors, and GPCR-targeted therapeutics. Recent trends also highlight its utility in PROTACs (Proteolysis-Targeting Chimeras), a hot topic in targeted protein degradation therapies.

From a synthetic perspective, the compound’s hydroxymethyl group allows for further derivatization, such as oxidation to aldehydes or esterification, while the Boc group can be selectively deprotected under mild acidic conditions. This flexibility aligns with the industry’s shift toward "green chemistry" and "atom-economical processes," as it minimizes waste and streamlines synthetic routes. Analytical techniques like HPLC and NMR are critical for verifying its enantiomeric purity, a key concern for regulatory compliance.

Beyond pharmaceuticals, tert-butyl (3R,4R)-3-amino-4-(hydroxymethyl)piperidine-1-carboxylate finds applications in agrochemicals and materials science. Its scaffold is integral to developing biodegradable polymers and ligands for asymmetric catalysis, addressing sustainability challenges. As AI-driven drug discovery accelerates, this compound’s structural features are increasingly explored in virtual screening libraries, underscoring its interdisciplinary importance.

In summary, CAS No. 923956-61-0 exemplifies the synergy between chiral chemistry and modern synthetic demands. Its versatility, coupled with stringent quality standards, positions it as a cornerstone in both academic and industrial research, answering the call for innovative, efficient, and sustainable chemical solutions.